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Compound of Interest

Compound Name:
N-Nitroso Apixaban Amino Acid

Impurity

Cat. No.: B15813032

Get Quote

Executive Summary
This technical guide details the protocol for the quantification of N-Nitroso Apixaban Amino
Acid Impurity (also known as N-Nitroso Apixaban Impurity B or 5-[4-[3-carbamoyl-1-(4-

methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridin-6-yl]-N-nitrosoanilino]pentanoic acid)

in solid dosage forms.[1]

As a Nitrosamine Drug Substance Related Impurity (NDSRI), this compound presents unique

analytical challenges due to its amphiphilic nature (containing both a polar carboxylic acid tail

and a non-polar core) and the complex matrix of Apixaban tablets. This protocol utilizes

UHPLC-MS/MS in ESI+ mode, leveraging a specific solid-liquid extraction (SLE) workflow

designed to minimize ion suppression from excipients.

Introduction & Regulatory Context
The Target Impurity
The "Amino Acid Impurity" refers to the specific nitrosated degradation product where the

lactam ring opening or precursor interaction results in a pentanoic acid side chain.
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Chemical Name: 5-((4-(3-Carbamoyl-1-(4-methoxyphenyl)-7-oxo-1,4,5,7-tetrahydro-6H-

pyrazolo[3,4-c]pyridin-6-yl)phenyl)(nitroso)amino)pentanoic Acid.[1][2][3]

CAS Number: 3094994-84-7 (often cited in vendor catalogs).[1]

Molecular Formula: C₂₅H₂₆N₆O₆[2][3]

Molecular Weight: 506.52 g/mol .

Regulatory Thresholds (EMA/FDA)
Unlike small-molecule nitrosamines (e.g., NDMA), this NDSRI falls under Carcinogenic Potency

Categorization Approach (CPCA) Category 4, allowing for a higher Acceptable Intake (AI) due

to steric hindrance reducing alkylating potential.

EMA/FDA AI Limit:1500 ng/day.

Analytical Target: For a Maximum Daily Dose (MDD) of 10 mg (Apixaban), the concentration

limit in the drug product is 150 ppm. However, methods are typically validated to 10% of the

limit (15 ppm) or lower to ensure robustness.

Analytical Challenges & Strategy
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Challenge Scientific Basis Strategic Solution

Amphiphilic Structure

The impurity contains a

lipophilic core and a

hydrophilic carboxylic acid tail (

).[1]

Use a C18 column with high

carbon load and acidic mobile

phase to suppress ionization of

the acid group, ensuring

retention.[1]

Matrix Interference

Tablet fillers (croscarmellose,

lactose) can cause ion

suppression in the source.[1]

Divert Valve usage to send

bulk API to waste; use of

Stable Isotope Labeled (SIL)

IS (e.g., Apixaban-d3 or NDPA-

d4).[1]

In-Source Fragmentation

Nitrosamines are labile and

can lose the -NO group in the

source, mimicking the parent

amine.[1]

Optimize Desolvation

Temperature (<400°C) and

monitor the parent amine

transition to rule out false

positives.

Experimental Protocol
Instrumentation & Conditions

LC System: Agilent 1290 Infinity II or Waters Acquity UPLC H-Class.

Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Column: Waters HSS T3 C18 (100 x 2.1 mm, 1.8 µm) or Agilent Poroshell 120 EC-C18.

Rationale: The HSS T3 provides superior retention for polar/acidic moieties compared to

standard C18.

Chromatographic Parameters:

Mobile Phase A: 0.1% Formic Acid in Water (Protonation of basic nitrogens).

Mobile Phase B: 0.1% Formic Acid in Methanol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 0.4 mL/min.[4]

Column Temp: 40°C.

Injection Vol: 5-10 µL.

Gradient Program:

Time (min) %B Event

0.0 5 Initial Hold

1.0 5 Load

6.0 95 Elution of NDSRI

8.0 95 Wash

8.1 5 Re-equilibration

| 11.0 | 5 | End |[1]

Mass Spectrometry Parameters (ESI+)
Ionization: Electrospray Positive (ESI+).[1][5]

Source Temp: 450°C.

Curtain Gas: 35 psi.

Collision Gas: Medium.

MRM Transitions (Must be experimentally optimized):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.researchgate.net/publication/367588266_validated_LC-MS_method_for_the_estimation_of_genotoxic_nitroso_amines_impurities_in_empagliflozin
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-256.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte
Precursor
(m/z)

Product (m/z) CE (eV) Role

NDSRI (Quant) 507.2 477.2 15
Loss of NO
(Characteristic
)

NDSRI (Qual) 507.2 359.1 28

Fragment of

pyrazolo-pyridine

core

NDSRI (Qual 2) 507.2 459.2 22
Loss of H₂O +

NO

| Internal Standard | 511.2 | 481.2 | 15 | Assuming d4-analog |[1]

Sample Preparation Workflow
This workflow uses Solid-Liquid Extraction (SLE) optimized to solubilize the organic impurity

while precipitating excipients.
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Tablet Preparation
(20 Tablets)

Pulverize to Fine Powder
(Cryo-milling preferred)

Weigh Equivalent to
500 mg API

Add 10 mL Extraction Solvent
(MeOH:Water 90:10 + 0.1% FA)

Spike Internal Standard
(Final conc. 50 ng/mL)

Mechanical Shaker
(30 min @ Room Temp)

Centrifuge
(4500 rpm, 10 min, 5°C)

Filter Supernatant
(0.22 µm PTFE)

Transfer to Amber Vial
(Ready for LC-MS)

Click to download full resolution via product page
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Figure 1: Sample Preparation Workflow designed to maximize recovery of the acidic

nitrosamine while minimizing excipient load.[1][6]

Critical Steps Explained:

Solvent Choice (MeOH:Water 90:10): High methanol content ensures solubility of the

lipophilic core of Apixaban and the impurity. The 10% water aids in wetting the tablet fillers

(lactose/cellulose) to release entrapped impurities.

Acidification: 0.1% Formic Acid is added to the extraction solvent to keep the carboxylic acid

moiety of the impurity protonated (

), preventing interaction with basic sites on the excipients or glass surfaces.

Amber Glass: Nitrosamines are UV-sensitive. All processing must occur under yellow light or

in amber glassware.

Method Validation Strategy (ICH M10)
To ensure the trustworthiness of the data, the method must be validated against the following

criteria:

Linearity & Range
Range: 1.0 ng/mL to 200 ng/mL (covering 10% to 150% of the specification limit).

Criterion:

; Back-calculated concentrations within ±15% (±20% for LLOQ).

Recovery (Accuracy)
Perform spike recovery studies at three levels (Low, Medium, High) into the placebo matrix (if

available) or the drug product matrix.

Acceptance: 80% - 120% recovery.

Note: If recovery is low (<80%), investigate Matrix Effect (ME).[1] Calculate ME using:
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If ME < 80% (suppression), dilute the sample extract 1:5 or switch to a more rigorous
cleanup (e.g., OASIS HLB SPE cartridges).[1]

Sensitivity (LLOQ)
Target LLOQ: 0.5 - 1.0 ng/mL.

S/N Ratio:

.

This sensitivity is required to detect the impurity well below the 1500 ng/day limit, ensuring

patient safety.

Results Interpretation & Troubleshooting
Decision Tree for Method Optimization
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Initial LC-MS Run
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Increase Buffer Strength
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Change Sample Diluent
(Match Initial Mobile Phase)

Yes

Check Sensitivity
(S/N > 10?)

No

Optimize Source Temp
& Gas Flow

No

Valid Method

Yes
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Figure 2: Troubleshooting logic for common chromatographic issues encountered with acidic

nitrosamines.

Data Reporting
Results should be tabulated as follows to demonstrate compliance:
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Batch ID
Peak
Area
(NDSRI)

Peak
Area (IS)

Ratio
Calc.
Conc.
(ng/mL)

Impurity
Content
(ppm)

Status

Limit - - - - 150 ppm -

Batch A 150,000 1,200,000 0.125 12.5 2.5 Pass

Batch B 1,800,000 1,150,000 1.565 156.5 31.3 Pass
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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